2-(4-benzyl-2-oxopyrrolidin-1-yl)-N-methyl-N-(3-thienylmethyl)acetamide

• IUPAC Name: 2-(4-benzyl-2-oxopyrrolidin-1-yl)-N-methyl-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C19H22N2O2S/c1-20(11-16-7-8-24-14-16)19(23)13-21-12-17(10-18(21)22)9-15-5-3-2-4-6-15/h2-8,14,17H,9-13H2,1H3
• InChI Key: WXTAEMUGLZXBKU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CSC=C1)C(=O)CN2CC(CC2=O)CC3=CC=CC=C3
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions that aim to incorporate various functional groups into the desired framework. A representative process includes the reaction of 2-benzylsulfanyl-5-chloroacetamido-1,3,4-thiadiazole and piperidine, leading to compounds with significant structural similarities. These synthesis pathways are crucial for producing compounds with specific chemical and physical properties for further study (Ismailova et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds similar to “2-(4-benzyl-2-oxopyrrolidin-1-yl)-N-methyl-N-(3-thienylmethyl)acetamide” often features complex interactions, such as hydrogen bonding and π-π interactions, which contribute to their stability and reactivity. For example, studies have shown that certain acetamides display folded conformations and intramolecular hydrogen bonding, which are critical for their chemical behavior and interaction capabilities (Subasri et al., 2016).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including oxidative reactions facilitated by specific reagents. For instance, the synthesis and application of oxidation reagents like 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate demonstrate the capacity for oxidative transformations, enhancing the understanding of their chemical properties and reactivity (Mercadante et al., 2013).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are essential for their practical application and handling. While specific data on “2-(4-benzyl-2-oxopyrrolidin-1-yl)-N-methyl-N-(3-thienylmethyl)acetamide” might not be directly available, similar compounds have been characterized to understand their behavior under various conditions, contributing to a comprehensive understanding of their physical characteristics.

Chemical Properties Analysis

Chemical properties, including acidity, basicity, reactivity towards other chemical entities, and stability under different conditions, are crucial for determining the utility and applicability of these compounds. Investigations into related compounds have provided insights into their chemical behavior, such as reactivity in cyclocondensation reactions and interactions with different chemical reagents, highlighting the diverse chemical nature and potential applications of these molecules (Savchenko et al., 2020).